N-(2,4-difluorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13F2N3O4/c20-13-6-7-17(16(21)10-13)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key: POTOWKIUMIMPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

N-(2,4-difluorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DFP-10917, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the dihydropyridine family, which is known for its diverse range of biological activities.

Scientific Research Applications

Photodynamic Therapy (PDT)

The compound’s photochemical properties make it an intriguing candidate for PDT—a non-invasive cancer treatment. When exposed to light of specific wavelengths, it generates reactive oxygen species that selectively damage cancer cells. Researchers are optimizing its phototoxicity and exploring its application in targeted cancer therapy.

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